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Azaconazole Ecotoxicology Profile

The table below summarizes the available data on the environmental fate and toxicity of azaconazole. Please

note that data for several endpoints, especially for birds, are currently lacking.

Category Parameter Value Notes & Sources

General
Properties

Chemical Class Conazole (azole) fungicide [1]

Water Solubility
(at 20°C)

300 mg/L Moderate solubility [1]

Octanol-Water
Partition

Coefficient (Log
Kow)

2.36 Indicates low
bioaccumulation

potential [1]

Bio-
concentration

Factor (BCF)

19 L/kg Low bioaccumulation
potential [1]
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Category Parameter Value Notes & Sources

Environmental
Fate

Persistence in
Soil (DT₅₀)

> 1 year Stable and persistent in
silty-clay soils [2]

Aqueous
Photolysis

Stable Not readily degraded by
light [1]

Aqueous
Hydrolysis

Stable Not readily degraded by
water [1]

Toxicity to Fish Toxicity Level Moderately toxic General classification
from PPDB [1]

Mechanism of
Action

Aromatase (CYP19) inhibition →
reduced estrogen →

masculinization/defeminization

Based on lab studies of
azole compounds as a

class [3]. Specific data
for azaconazole is

limited.

Toxicity to
Aquatic
Invertebrates

Toxicity Level Moderately toxic General classification

from PPDB [1]

Toxicity to Birds Toxicity Level Moderately toxic General classification
from PPDB [1]

Available Data Limited No specific LD₅₀ or
chronic toxicity values

for azaconazole were
found in public risk

assessments.

Azole Fungicide Toxicity Mechanisms in Fish

While specific mechanistic studies for azaconazole are limited, research on other azole fungicides (like

clotrimazole and ketoconazole) provides a strong basis for understanding its potential effects. The primary

mechanism is the inhibition of the enzyme aromatase, which is crucial for endocrine function.
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The following diagram illustrates the key molecular and physiological pathway by which azole fungicides

are understood to cause toxicity in fish:

Azole Exposure
(e.g., via water)

Inhibition of Cytochrome
P450 Enzymes

Aromatase (CYP19) Other CYP Enzymes
(e.g., CYP1A, CYP3A)

Disruption of Steroidogenesis

Reduced Estrogen Synthesis

Physiological Effects:
Masculinization / Defeminization

Induction of Oxidative Stress

Altered Antioxidant
Enzyme Activity

Click to download full resolution via product page

Key Experimental Models & Endpoints

For assessing the ecotoxicity of chemicals like azaconazole, standardized and advanced models are used.

The following table outlines common methodologies, with specific examples from a zebrafish study on

amicarbazone, another triazolinone herbicide, provided for context [4].
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Model System Key Endpoints Measured Example Methodology

Fish (e.g.,
Zebrafish)

Developmental Toxicity:
Survival rate, hatching rate,

malformations (e.g., pericardial
edema), heart rate.

Expose embryos from 4 hours post-
fertilization (hpf) to 120 hpf in a 96-well plate,

one embryo per well, with daily solution
renewal. Mortality is determined by the

absence of a heartbeat [4].

Neurotoxicity & Behavior:
Locomotor activity, average
velocity.

At 120 hpf, individual larvae are placed in 48-

well plates. After acclimation, locomotor
activity is tracked and quantified using

systems like DanioVision and EthoVision XT
software during light-dark transition tests [4].

Molecular Analysis: Gene
expression (e.g., for

neurodevelopment, oxidative
stress).

After experiments, pools of larvae are
collected. Total RNA is extracted and Reverse

Transcription quantitative Polymerase Chain
Reaction (RT-qPCR) is performed to analyze

changes in gene expression [4].

Aquatic
Invertebrates
(e.g., Daphnia
magna)

Acute Immobility (EC₅₀), Chronic

effects on reproduction and
survival.

Standard OECD guidelines (e.g., Test 202).

Research Gaps and Future Directions

Lack of Azaconazole-Specific Data: Much of the mechanistic and chronic toxicity data is inferred

from studies on other azole compounds. Specific tests for azaconazole are needed to confirm these
effects and determine precise toxicity thresholds [3] [5].

Mixture Toxicity: In the environment, azaconazole will co-occur with other pesticides and pollutants.
Studies on mixture toxicity are crucial for a realistic risk assessment, as azoles can interact and alter

the toxicity of other chemicals [6].
Avian Toxicology: As indicated in the first table, specific quantitative toxicity data for birds is a

significant data gap that requires further investigation [1].

Advice for Researchers
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To advance the understanding of azaconazole's ecotoxicology, you could:

Prioritize Testing on Data-Deficient Endpoints: Focus on avian toxicity and long-term,
multigenerational studies in fish.

Investigate Metabolic Pathways: Explore the specific interactions between azaconazole and
cytochrome P450 enzymes in non-target species.

Conduct Environmental Monitoring and Risk Assessment: Measure environmental
concentrations in various matrices (water, sediment) to calculate realistic risk quotients (RQs) and

assess potential threats to ecosystems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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